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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606496 Get Quote

VO-Ohpic trihydrate, a potent inhibitor of the PTEN enzyme, requires careful handling and

disposal to ensure laboratory safety and environmental protection. This guide provides

essential information on the proper disposal procedures for researchers, scientists, and drug

development professionals.

Hazard and Safety Information
VO-Ohpic trihydrate is classified with several hazards that necessitate cautious handling.

According to its Safety Data Sheet (SDS), the compound is harmful if swallowed, causes skin

irritation, and can lead to serious eye irritation. It may also cause respiratory irritation.[1]

Standard laboratory precautions should be strictly followed.
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Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)

Do not eat, drink or smoke

when using this product. Rinse

mouth if swallowed.[1]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

Wear protective gloves and

clothing. If on skin, wash with

plenty of soap and water. Take

off contaminated clothing and

wash it before reuse.[1]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure

Avoid breathing dust, fume,

gas, mist, vapors, or spray.

Use only outdoors or in a well-

ventilated area. If inhaled,

remove person to fresh air and

keep comfortable for

breathing.[1]

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Experimental Protocol Considerations
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VO-Ohpic trihydrate is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO) for in

vitro experiments. Protocols may involve preparing stock solutions and diluting them to final

concentrations for cell-based assays or other biochemical analyses. Waste generated from

these experiments will contain VO-Ohpic trihydrate, necessitating proper disposal.

Disposal Procedures
The primary instruction for the disposal of VO-Ohpic trihydrate is to "Dispose of

contents/container to in accordance with local regulation"[1]. The following steps provide a

general framework for safe disposal, which must be adapted to comply with the specific

regulations of your institution and locality.

1. Waste Collection
- Collect waste in a designated, labeled, and sealed container.

- Segregate from other chemical waste streams.

2. Waste Characterization
- Clearly label the container with 'VO-Ohpic Trihydrate Waste'.

- Include solvent information (e.g., DMSO).

3. Neutralization (if applicable)
- Consult with EHS for specific neutralization protocols if required by local regulations.

4. Storage
- Store the sealed waste container in a designated, well-ventilated, and secure area.

- Keep away from incompatible materials.

5. Final Disposal
- Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

- Ensure all institutional and local regulations are followed.
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Figure 1. Step-by-step workflow for the proper disposal of VO-Ohpic trihydrate waste.

Step-by-Step Guidance:

Waste Collection: All materials contaminated with VO-Ohpic trihydrate, including unused

solutions, contaminated labware (e.g., pipette tips, tubes), and personal protective

equipment, should be collected in a designated and clearly labeled waste container. This

container should be made of a material compatible with the solvents used (e.g., polyethylene

for DMSO solutions). Ensure the container is kept sealed when not in use.

Waste Segregation and Labeling: Do not mix VO-Ohpic trihydrate waste with other

chemical waste streams unless explicitly permitted by your institution's waste management

guidelines. The waste container must be clearly labeled with the full chemical name, "VO-
Ohpic trihydrate," and any solvents present. Indicate the approximate concentration of the

active compound.

Storage: Store the sealed waste container in a designated satellite accumulation area or the

main chemical waste storage facility. This area should be well-ventilated and secure.

Consult Environmental Health and Safety (EHS): Before initiating disposal, consult your

institution's Environmental Health and Safety (EHS) department. They will provide specific

guidance based on local, state, and federal regulations.

Professional Disposal: The final disposal of the chemical waste will be handled by your

institution's EHS-approved hazardous waste contractor. Do not attempt to dispose of VO-
Ohpic trihydrate down the drain or in regular trash.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

VO-Ohpic trihydrate, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of VO-Ohpic Trihydrate: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606496#vo-ohpic-trihydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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